Cas no 929617-31-2 (5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine)

5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-c]pyridine core substituted with bromo and chloro functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. The bromo and chloro substituents enhance its reactivity, enabling selective cross-coupling and nucleophilic substitution reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is commonly utilized in the development of kinase inhibitors and other therapeutic agents, offering researchers a versatile building block for drug discovery and medicinal chemistry projects. Proper handling under controlled conditions is recommended due to its reactive nature.
5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine structure
929617-31-2 structure
Product Name:5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine
CAS No:929617-31-2
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD13177849
CID:1090123
PubChem ID:70680680
Update Time:2025-05-28

5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine
    • 5-bromo-3-chloro-2H-pyrazolo[3,4-c]pyridine
    • AM20120429
    • 929617-31-2
    • 1H-Pyrazolo[3,4-c]pyridine, 5-bromo-3-chloro-
    • DTXSID80742633
    • G10348
    • DB-317453
    • MDL: MFCD13177849
    • Inchi: 1S/C6H3BrClN3/c7-5-1-3-4(2-9-5)10-11-6(3)8/h1-2H,(H,10,11)
    • InChI Key: DLSRNINJBNNCRD-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(NN=C2C=N1)Cl

Computed Properties

  • Exact Mass: 230.91989g/mol
  • Monoisotopic Mass: 230.91989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų

5-Bromo-3-chloro-1H-pyrazolo[3,4-c]pyridine Pricemore >>

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